3-Amino-5-(2-thiazolyl)-1H-pyrazole Hydrochloride

• Molecular Formula: C6H7ClN4S
• Molecular Weight: 202.67 g/mol
• IUPAC Name: 5-(1,3-thiazol-2-yl)-1H-pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C6H6N4S.ClH/c7-5-3-4(9-10-5)6-8-1-2-11-6;/h1-3H,(H3,7,9,10);1H
• InChI Key: ARCBYVUKDQOPRD-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=N1)C2=CC(=NN2)N.Cl

Description

MFCD32876517 is a chemical compound that has garnered attention in various scientific fields due to its unique properties and potential applications. This compound is known for its stability and reactivity, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of MFCD32876517 involves several synthetic routes, each with specific reaction conditions. One common method includes the use of triazolo ring compounds, which are reacted with methanesulfonate to form the desired crystal structure . The reaction conditions typically involve controlled temperatures and the use of solvents to facilitate the reaction.

Industrial Production Methods: For industrial-scale production, the preparation method is optimized for simplicity and efficiency. The process involves large-scale reactions in controlled environments to ensure the purity and stability of the final product. The crystal form of the compound is selected for its good solubility and stability, which are crucial for pharmaceutical applications .

Chemical Reactions Analysis

Types of Reactions: MFCD32876517 undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s properties and enhancing its applications.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions often involve specific temperatures, pressures, and solvents to achieve the desired outcomes.

Major Products Formed: The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions can result in the formation of new compounds with different functional groups.

Scientific Research Applications

MFCD32876517 has a wide range of scientific research applications. In chemistry, it is used as a reagent for various reactions and as a building block for synthesizing more complex molecules. In biology, it is studied for its potential effects on cellular processes and its interactions with biological molecules. In medicine, the compound is explored for its therapeutic potential, particularly in the development of new drugs. Industrial applications include its use in the production of pharmaceuticals and other chemical products .

Mechanism of Action

The mechanism of action of MFCD32876517 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, altering their activity, and modulating various biochemical pathways. This mechanism is crucial for understanding its therapeutic potential and optimizing its use in medical applications .

Comparison with Similar Compounds

MFCD32876517 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with triazolo ring structures and methanesulfonate groups. The unique properties of MFCD32876517, such as its stability and reactivity, make it distinct from other compounds in this category .

List of Similar Compounds:

• Triazolo ring compounds
• Methanesulfonate derivatives
• Other stable and reactive chemical compounds

Conclusion

MFCD32876517 is a versatile compound with significant potential in various scientific fields Its unique properties and wide range of applications make it a valuable subject of study for researchers in chemistry, biology, medicine, and industry